Cas no 1034-01-1 (Octyl gallate)

Octyl gallate Properties

Names and Identifiers

• Octyl gallate
• GALLIC ACID N-OCTYL ESTER
• GALLIC ACID OCTYL ESTER
• N-OCTYL GALLATE
• OCTYL 3,4,5-TRIHYDROXYBENZOATE
• 3,4,5-trihydroxy-benzoicacioctylester
• n-octylesterof3,4,5-trihydroxybenzoicacid
• oktylesterkyselinygallove
• Gallic Acid Octyl Eester
• Benzoic acid, 3,4,5-trihydroxy-, octyl ester
• OCTYL GALLATE(OCTYL 3,4,5-TRIHYDROXYBENZOATE)
• OCTYLGALLATE(RG)
• Progallin O
• 3,4,5-Trihydroxybenzoic acid octyl ester
• Gallic acid octyl
• Stabilizer GA-8
• n-Octyl gallate, 98+%
• Stabilizer GA 8
• n-Octylgallate
• Gallic acid, octyl ester
• Oktylester kyseliny gallove
• GA 8 (VAN)
• n-Octyl ester of 3,4,5-trihydroxybenzoic acid
• OCTYLGALLATE
• Oktylester kyseliny gallove [Czech]
• E311
• GA 8
• NRPKURNSADTHLJ-UHFFFAOYSA-N
• 0
• n-Octyl gallate
• Gallic Acid n-Octyl Ester
• Octyl 3,4,5-trihydroxybenzoate
• OCTYL GALLATE
• +Expand

• MDL： MFCD00002197
• InChIKey： NRPKURNSADTHLJ-UHFFFAOYSA-N
• Inchi： 1S/C15H22O5/c1-2-3-4-5-6-7-8-20-15(19)11-9-12(16)14(18)13(17)10-11/h9-10,16-18H,2-8H2,1H3
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 2132305

Computed Properties

• Exact Mass: 282.146724g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 282.146724g/mol
• Monoisotopic Mass: 282.146724g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 20
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 14
• Surface Charge: 0
• Molecular Weight: 282.33

Experimental Properties

• LogP: 3.32070
• PSA: 86.99000
• Refractive Index: 1.552
• Boiling Point: 482.9 ℃ at 760 mmHg
• Melting Point: 101-104 °C (lit.)
• Flash Point: 177.1°C
• Solubility: soluble2.5%, clear, colorless (AcOH (MEOH))
• Color/Form: White or milky white powder, odorless
• Solubility: Almost insoluble in water, easily soluble in methanol, soluble in acetone, ethanol, diethyl ether and propylene-1,2-diol, slightly soluble in peanut oil and chloroform
• Density: 1.185

Octyl gallate Security Information

• Symbol: GHS07
• RTECS：LW8225000
• WGK Germany：1
• Safety Term：S24;S37
• Safety Instruction： S24-S37
• Risk Phrases：R22; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-43
• Signal Word：Warning
• TSCA：Yes

Octyl gallate Customs Data

• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%